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Compound of Interest

Compound Name: C.l. Vat violet 1

Cat. No.: B1669113

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.l. Vat Violet 1 in
textile printing, detailing its properties, application methodologies, and expected outcomes. The
following protocols are intended to serve as a foundational guide for laboratory and research
applications.

Introduction to C.I. Vat Violet 1

C.l. Vat Violet 1, also known as Vat Brilliant Violet 2R, is an anthraguinone-based vat dye
prized for its brilliant blue-purple shade and excellent fastness properties on cellulosic fibers.[1]
[2][3] Its application in textile printing is extensive, particularly for cotton, linen, silk, and viscose
fabrics.[1][2][4][5][6] The dye is insoluble in water and requires a chemical reduction process,
known as "vatting," to convert it into a water-soluble "leuco" form that can be absorbed by the
textile fibers.[7] Subsequent oxidation regenerates the original insoluble pigment, trapping it
within the fiber matrix and resulting in a durable and vibrant print.[8]

Physicochemical and Technical Data

A summary of the key properties of C.lI. Vat Violet 1 is presented below.
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Property Value Reference
C.l. Name Vat Violet 1 [2][3]

C.l. Number 60010 [1][2]

CAS Number 1324-55-6 [1][21[3]
Molecular Formula C34H14Cl202 [11121[3]
Molecular Weight 525.38 g/mol [1][2][3]
Appearance Blue-black or puce powder [1114]

Shade Brilliant blue-purple [11[2]

Insoluble in water, alcohol, and
Solubility acetone. Slightly soluble in M)

chloroform, nitrobenzene, and

toluene.

Leuco Body Color (Alkaline)

Blue

[1]021[4]

Fastness Properties of C.l. Vat Violet 1 on Cotton

The fastness properties of a dye indicate its resistance to various environmental factors. C.I.
Vat Violet 1 exhibits excellent fastness, making it suitable for high-quality textile products.

e T ISO- Standard AATCC Standard Reference
Rating Rating

Light Fastness 5-6 6-7 [3]

Soaping (Fading) 4-5 [3]

Soaping (Staining) 4-5 [3]

Ironing 2 2 [3]

Chlorine Bleach 5 4-5 [3]

Oxygen Bleach 4-5 5 [3]

Mercerized 4 3 [3]
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Experimental Protocols for Textile Printing

The following protocols describe a standard procedure for applying C.lI. Vat Violet 1 to cotton
fabric using a screen-printing method. These protocols are based on the "all-in" or one-phase
printing process, where all necessary chemicals for reduction are included in the printing paste.

Materials and Reagents

e C.I. Vat Violet 1 dye powder

o Cotton fabric (pre-scoured and bleached)

o Thickener (e.g., starch-based or guar gum)

e Reducing Agent (e.g., Sodium Formaldehyde Sulfoxylate - Rongolite C)
o Alkali (e.g., Potassium Carbonate - K2CO3)

o Hygroscopic Agent/Wetting Agent (e.g., Glycerin)

o Oxidizing Agent (e.g., Sodium Perborate or Hydrogen Peroxide)

» Non-ionic soap

« Distilled water

e Laboratory balance, beakers, stirring rods, heating plate with magnetic stirrer
e Screen printing equipment (screen with desired design, squeegee)

e Steamer

Washing and drying equipment

Preparation of the Printing Paste

Atypical recipe for a vat printing paste is provided below. The exact amounts may need to be
adjusted based on the desired color depth and fabric type.
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Component Quantity (g) Purpose
C.l. Vat Violet 1 30 Colorant
Glycerin 30 Wetting and hygroscopic agent
Potassium Carbonate (K2COs3) 30 Alkali for reduction
Rongolite C 40 Reducing agent
Starch Thickener (8%) 870 Viscosity control
Total 1000
Procedure:

o Thickener Preparation: Prepare an 8% starch thickener by pasting 80g of starch in a small
amount of cold water, then adding it to 920mL of boiling water with constant stirring until a
smooth, thick paste is formed. Allow it to cool.

e Dye Dispersion: In a separate beaker, create a smooth paste by mixing the C.I. Vat Violet 1
powder with the glycerin.

o Alkali and Reducing Agent: In another beaker, dissolve the potassium carbonate in a small
amount of warm water. In a separate container, dissolve the Rongolite C in a small amount
of water.

o Combining Components: Add the dissolved potassium carbonate and Rongolite C solutions
to the dye dispersion and mix thoroughly.

o Final Paste: Gradually add the dye mixture to the cooled thickener with constant stirring until
a homogenous printing paste is obtained.
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Caption: Workflow for the preparation of C.l. Vat Violet 1 printing paste.

Printing, Drying, and Fixation

Procedure:

e Printing: Place the pre-treated cotton fabric on a printing table. Position the screen with the
desired design on the fabric and apply the printing paste. Use a squeegee to evenly spread
the paste across the screen, ensuring the design is transferred to the fabric.

» Drying: Carefully remove the printed fabric and dry it thoroughly at a moderate temperature
(e.g., 80-100°C). Avoid excessive heat which can damage the reducing agent.

o Steaming (Fixation): The crucial step for vat dye fixation is steaming. The printed and dried
fabric should be steamed in an air-free environment at 100-102°C for 8-12 minutes. During
steaming, the reducing agent is activated, converting the insoluble dye into its soluble leuco
form, which then penetrates the fibers.
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Caption: The printing, drying, and fixation process for C.l. Vat Violet 1.

After-Treatment

After steaming, the fabric undergoes a series of washing and oxidation steps to remove unfixed
dye and chemicals and to develop the final color.

Procedure:

e Rinsing: Rinse the steamed fabric thoroughly in cold water to remove the thickener and
excess chemicals.

o Oxidation: Treat the fabric in a bath containing an oxidizing agent to convert the soluble
leuco dye back to its insoluble pigment form. A typical bath would contain 2-3 g/L of sodium
perborate or hydrogen peroxide at 40-50°C for 5-10 minutes. For direct printing on cotton,
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oxidation with sodium perborate or hydrogen peroxide is recommended to prevent the color
from becoming dim.[10]

e Soaping: Wash the fabric in a solution containing 1-2 g/L of non-ionic soap at or near the boil
(90-95°C) for 10-15 minutes. This step is crucial for achieving the final brilliant shade and
improving fastness properties by removing any remaining unfixed dye.

e Final Rinsing and Drying: Rinse the fabric thoroughly with hot and then cold water. Finally,
dry the printed fabric.

(Cold Water Rinse)

Oxidation
(e.g., Sodium Perborate, 40-50°C)
Soaping at Boill
(90-95°C)
(Hot & Cold Water Rinse)
Final Drying
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Caption: After-treatment workflow for fabrics printed with C.I. Vat Violet 1.

Conclusion

C.l. Vat Violet 1 is a versatile and robust dye for textile printing, offering brilliant shades and
high fastness on cellulosic fibers. The success of the printing process is highly dependent on
the careful preparation of the printing paste, proper drying, and controlled steaming conditions
for fixation. The after-treatment, particularly the oxidation and soaping steps, is critical for
achieving the desired color brilliance and durability. The protocols provided herein offer a solid
foundation for the application of C.I. Vat Violet 1 in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669113#use-of-c-i-vat-violet-1-in-textile-printing-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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